5-Hydroxy-4-oxo-5-phenylpentanoic acid

• CAS No.: 51366-15-5
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-hydroxy-4-oxo-5-phenylpentanoic acid
• InChI: InChI=1S/C11H12O4/c12-9(6-7-10(13)14)11(15)8-4-2-1-3-5-8/h1-5,11,15H,6-7H2,(H,13,14)
• InChI Key: UHLBGFLBWVCIHO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C(=O)CCC(=O)O)O
• Synonyms: 5-hydroxy-5-phenyllevulinic acid

Description

Chemical Structure: 5-Hydroxy-4-oxo-5-phenylpentanoic acid (CAS 3183-15-1) is a substituted pentanoic acid with a hydroxy group at position 5, a ketone at position 4, and a phenyl group at position 3. Its molecular formula is C₁₁H₁₂O₃, and molar mass is 192.21 g/mol . Physical Properties: The compound is typically a powder at room temperature . Limited toxicological or reactivity data are available, though it is incompatible with strong oxidizers .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Structural Features
5-Hydroxy-4-oxo-5-phenylpentanoic acid (Target)	C₁₁H₁₂O₃	192.21	Hydroxy, ketone, phenyl, carboxylic acid	Linear pentanoic acid backbone with phenyl and ketone substitution
5-(4-Fluorophenyl)-5-oxopentanoic acid	C₁₁H₁₁FO₃	210.2	Fluorophenyl, ketone, carboxylic acid	Fluorine substitution enhances electron-withdrawing effects
2-[(5Z)-5-(4-Hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]pentanoic acid	C₁₆H₁₅NO₃S₂	333.43	Thiazolidinone, benzylidene, carboxylic acid	Heterocyclic thiazolidinone ring; potential antimicrobial activity
5-Oxo-4-[(2-phenylacetyl)amino]-5-[(phenylmethyl)amino]pentanoic acid	C₂₀H₂₂N₂O₄	354.4	Phenylacetyl, benzylamino, carboxylic acid	Branched substituents; peptide-like structure
5-[4-(4-Acetyl-3-hydroxy-2-propylbenzyloxy)phenyl]-5-oxo-3,3-dimethylpentanoic acid	C₂₅H₃₀O₆	426.5	Acetyl, hydroxypropyl, benzyloxy, carboxylic acid	Complex aromatic substitutions; potential drug design applications

Physicochemical Properties and Stability

• Solubility : The target compound’s polar functional groups (hydroxy, carboxylic acid) suggest moderate water solubility, whereas fluorinated or bulky derivatives (e.g., C₂₅H₃₀O₆) are likely less soluble due to increased hydrophobicity .
• Reactivity: The target compound decomposes under strong oxidative conditions, yielding CO₂, CO, and NOx . Thiazolidinone derivatives (e.g., C₁₆H₁₅NO₃S₂) may exhibit higher thermal stability due to their heterocyclic structure .